Cas no 1031060-92-0 ([(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate)
[(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- [2-[(1-cyanocycloheptyl)amino]-2-oxoethyl] 1-[(E)-3-phenylprop-2-enoyl]piperidine-4-carboxylate
- [(1-cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate
- Z280363762
- 1031060-92-0
- EN300-26686147
- [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate
-
- Inchi: 1S/C25H31N3O4/c26-19-25(14-6-1-2-7-15-25)27-22(29)18-32-24(31)21-12-16-28(17-13-21)23(30)11-10-20-8-4-3-5-9-20/h3-5,8-11,21H,1-2,6-7,12-18H2,(H,27,29)/b11-10+
- InChI Key: WASRXVGNCUBMMY-ZHACJKMWSA-N
- SMILES: O(CC(NC1(C#N)CCCCCC1)=O)C(C1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 437.23145648g/mol
- Monoisotopic Mass: 437.23145648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 732
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 99.5Ų
[(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26686147-0.05g |
1031060-92-0 | 90% | 0.05g |
$212.0 | 2023-09-12 |
[(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate
Comprehensive Guide to [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate (CAS No. 1031060-92-0)
[(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate (CAS No. 1031060-92-0) is a specialized organic compound with a unique molecular structure that combines a piperidine backbone with a cyanocycloheptyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.
The chemical structure of [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate includes a piperidine-4-carboxylate core, a 3-phenylprop-2-enoyl (cinnamoyl) group, and a (1-cyanocycloheptyl)carbamoyl]methyl side chain. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. The presence of the cyanocycloheptyl group is particularly noteworthy, as it may influence the compound's solubility, stability, and binding affinity in biological systems.
In recent years, the demand for novel piperidine derivatives has surged, driven by their widespread use in medicinal chemistry. [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate is often explored for its potential role in designing central nervous system (CNS) therapeutics, given the pharmacological significance of piperidine-based compounds. Its structural complexity also makes it a candidate for studying enzyme inhibition and receptor modulation, which are hot topics in current drug discovery efforts.
One of the key advantages of [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate is its synthetic flexibility. Researchers can modify its cinnamoyl or cyanocycloheptyl groups to fine-tune its properties for specific applications. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where small changes in molecular structure can lead to significant improvements in efficacy and safety.
The compound's CAS No. 1031060-92-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are particularly interested in its spectroscopic data, chromatographic behavior, and stability under various conditions. These properties are critical for ensuring reproducibility in experiments and scaling up production for preclinical studies.
From a commercial perspective, [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate is supplied by several specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as purity grade, batch size, and custom synthesis requirements. As the demand for high-value intermediates grows, this compound is expected to remain a key player in the market.
In summary, [(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate (CAS No. 1031060-92-0) represents a fascinating area of research at the intersection of organic chemistry and drug development. Its unique structure and potential applications make it a valuable tool for scientists exploring new therapeutic avenues. Whether you are a medicinal chemist, a pharmacologist, or a supplier of fine chemicals, understanding this compound's properties and market dynamics can provide a competitive edge in today's fast-evolving scientific landscape.
1031060-92-0 ([(1-Cyanocycloheptyl)carbamoyl]methyl 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)